6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• IUPAC Name: 6-butyl-2-(1-methoxyethyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H19N3O/c1-4-5-6-9-7-10(12)14-11(13-9)8(2)15-3/h7-8H,4-6H2,1-3H3,(H2,12,13,14)
• InChI Key: WYTILRYMVOUJOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=NC(=N1)C(C)OC)N

Description

6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine is a chemical compound with the molecular formula C11H19N3O and a molecular weight of 209.29 g/mol . This compound is part of the pyrimidine family, which is known for its wide range of applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of 6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine can be achieved through several synthetic routes. One common method involves the [4 + 2] annulation of α,β-unsaturated ketoximes with activated nitriles under copper catalysis . This reaction is known for its synthetic simplicity, good functional group tolerance, and gram-scale applicability.

Chemical Reactions Analysis

6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, the Suzuki–Miyaura coupling reaction is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction that can be used with this compound . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for various applications.

Scientific Research Applications

6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine has numerous applications in scientific research. This compound can be used in the synthesis of pharmacologically active decorated six-membered diazines, which have a wide range of therapeutic applications .

Mechanism of Action

The mechanism of action of 6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine involves its interaction with specific molecular targets and pathways. For example, pyrimidine derivatives have been shown to exhibit neuroprotective and anti-inflammatory properties through the inhibition of endoplasmic reticulum stress, apoptosis, and the NF-kB inflammatory pathway . These properties make this compound a potential candidate for the development of neuroprotective and anti-inflammatory agents.

Comparison with Similar Compounds

6-Butyl-2-(1-methoxyethyl)pyrimidin-4-amine can be compared with other pyrimidine derivatives, such as pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines . These compounds share similar structural features but may differ in their biological activities and applications. The unique properties of this compound, such as its specific pharmacological activities, make it a valuable compound for various research and industrial applications.